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Compound of Interest

Compound Name: Solvent Orange 60

Cat. No.: B3432604

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive benchmark of Solvent Orange 60's performance against
common alternatives in a variety of polymer systems. The data presented is compiled from
publicly available technical data sheets to facilitate an objective comparison for material
selection and development.

Overview of Solvent Orange 60 and Alternatives

Solvent Orange 60 is a perinone-based solvent dye known for its bright, transparent orange
hue and is widely utilized in the plastics industry. Its applications include the coloring of
polystyrene (PS), acrylonitrile butadiene styrene (ABS), polycarbonate (PC), and polyethylene
terephthalate (PET), among others. For the purpose of this guide, its performance will be
compared against two other widely used solvent dyes: Solvent Red 135 and Solvent Yellow
114.

Comparative Performance Data

The following tables summarize the key performance indicators of Solvent Orange 60 and its
alternatives in various polymers. It is important to note that this data is aggregated from
multiple sources and direct, side-by-side testing under identical conditions may yield slightly
different results.
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Table 1: General Properties

Property Solvent Orange 60 Solvent Red 135 Solvent Yellow 114

C.l. Name Solvent Orange 60 Solvent Red 135 Solvent Yellow 114
6925-69-5, 61969-47-  20749-68-2, 71902-

CAS Number 7576-65-0

9

17-5

Chemical Class

Perinone

Anthraquinone

Quinophthalone

Appearance

Yellowish-orange

powder

Red powder

Yellow powder

Melting Point

~230°C

~318°C

~241°C

Table 2: Performance in Polystyrene (PS)

Performance Metric

Solvent Orange 60

Solvent Red 135

Solvent Yellow 114

Heat Stability (°C) 300 300 300
Lightfastness (1-8

7-8 7-8
Scale)
Migration Resistance Good Good Good

Table 3: Performance in Acrylonitrile Butadiene Styrene (ABS)

Performance Metric

Solvent Orange 60

Solvent Red 135

Solvent Yellow 114

Heat Stability (°C) 280 290 Not specified
Lightfastness (1-8 .
7 Not specified
Scale)
Migration Resistance Good Good Good
Table 4: Performance in Polycarbonate (PC)
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Performance Metric Solvent Orange 60 Solvent Red 135 Solvent Yellow 114
Heat Stability (°C) 350 330 Not specified
Lightfastness (1-8 -

8 7 Not specified
Scale)
Migration Resistance Excellent Excellent Good

Table 5: Performance in Polyethylene Terephthalate (PET)

Performance Metric Solvent Orange 60 Solvent Red 135 Solvent Yellow 114
Heat Stability (°C) 290 300 280
Lightfastness (1-8
7-8 7 7
Scale)
Migration Resistance Excellent Excellent Good

Experimental Protocols

The performance data cited in this guide is typically determined using standardized testing
methodologies. Below are detailed protocols for the key experiments.

Heat Stability

Objective: To determine the maximum temperature at which the colorant remains stable in a
given polymer without significant degradation or color change.

Methodology (based on general industry practice):

e The solvent dye is dry-blended with the polymer resin at a specified concentration (e.g.,
0.1% dye).

e The mixture is then processed through an injection molding machine at progressively

increasing temperatures.
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e At each temperature interval, a sample plaque is molded and held at that temperature for a
specified residence time (typically 5 minutes).

e The color of each plaque is then compared to a standard plaque produced at the lowest
processing temperature.

e The heat stability is reported as the highest temperature at which no significant color change
is observed.

Lightfastness

Objective: To assess the resistance of the colored polymer to fading or color change upon
exposure to light.

Methodology (based on ISO 4892-2):
o Test specimens of the colored polymer are prepared by injection molding or extrusion.

e The specimens are exposed to a xenon-arc lamp, which simulates the full spectrum of
sunlight, in a controlled environment chamber.

e The exposure cycle, including irradiance levels, temperature, and humidity, is conducted
according to the specifications of ISO 4892-2.

e The color change of the exposed specimens is periodically evaluated against unexposed
samples using the Blue Wool Scale (ranging from 1 for very poor lightfastness to 8 for
exceptional lightfastness).

» The lightfastness rating is determined by the Blue Wool reference that shows a similar
degree of fading.

Migration Resistance

Objective: To evaluate the tendency of the dye to migrate from the colored polymer to a
contacting surface.

Methodology (based on general industry practice):
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e A specimen of the colored polymer is placed in direct contact with an uncolored sheet of a
plasticized polymer (e.g., PVC).

e The two sheets are placed under a specified pressure and heated in an oven at a set
temperature (e.g., 80°C) for a defined period (e.g., 24 hours).

o After the test period, the uncolored sheet is examined for any color transfer from the dyed
specimen.

o The degree of migration is assessed visually using a grayscale and rated on a scale of 1 to 5
(where 5 indicates no migration).

Experimental Workflow and Logical Relationships

The following diagrams illustrate the logical workflow for evaluating the performance of a
solvent dye in a polymer and the relationship between key performance indicators.
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Caption: Experimental workflow for benchmarking solvent dye performance.

© 2025 BenchChem. All rights reserved. 6/8

Tech Support



https://www.benchchem.com/product/b3432604?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3432604?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Solvent Orange 60

Performance Metrics
@ Heat Stability Lightfastness

Polymer Types

Migration Resistance

Polystyrene

Polycarbonate

Click to download full resolution via product page

 To cite this document: BenchChem. [Benchmarking Solvent Orange 60: A Comparative
Performance Guide for Polymer Applications]. BenchChem, [2025]. [Online PDF]. Available
at: [https://'www.benchchem.com/product/b3432604#benchmarking-solvent-orange-60-
performance-in-different-polymer-types]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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